Nervonyl methane sulfonate

• Molecular Formula: C25H50O3S
• Molecular Weight: 430.7 g/mol
• InChI: InChI=1S/C25H50O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-28-29(2,26)27/h10-11H,3-9,12-25H2,1-2H3/b11-10-
• InChIKey: JWFQESCFAQEDKI-KHPPLWFESA-N

Nervonyl Methanesulfonate: Chemical Identity and Sourcing

Nervonyl methane sulfonate (also referenced as nervonyl mesylate or 15-Tetracosen-1-ol, methanesulfonate, (Z)-) is a long-chain unsaturated fatty alcohol derivative with the molecular formula C25H50O3S and a molecular weight of 430.73 g/mol . The compound is structurally characterized as the methane sulfonate ester of nervonyl alcohol (cis-15-tetracosen-1-ol), a C24:1 monounsaturated fatty alcohol that serves as the sphingoid base precursor in the biosynthesis of nervonoyl sphingolipids and ceramides enriched in neural tissues [1]. This compound is supplied as a research-grade chemical with typical purity specifications of >99% .

Compound class Long-chain (C24:1) unsaturated alkyl methanesulfonate ester

Research utility Reactive intermediate and molecular probe for DNA alkylation and lipid membrane interaction studies

Chain selectivity Distinct hydrophobicity and geometry vs. shorter-chain or saturated methanesulfonates; supports chain-length-dependent bioactivity research

• [1] BRENDA Enzyme Database. Reaction diagram for very-long-chain ceramide synthase (EC 2.3.1.297): nervonyl-CoA + sphingoid base → nervonyl ceramide. View Source

Why Generic Alkyl Mesylates Cannot Replace Nervonyl Methanesulfonate

Procurement decisions for nervonic acid-derived research tools cannot assume functional equivalence across different derivative forms. The methane sulfonate (mesylate) group confers fundamentally different physicochemical properties compared to free nervonic acid (C24:46O2, MW 366.62), nervonic acid methyl ester (C25H48O2, MW 380.65), or other ester variants. The mesylate moiety introduces a sulfur-containing leaving group that substantially alters the compound's reactivity profile in synthetic applications, its solubility behavior in both in vitro and in vivo formulation contexts, and its stability under storage and experimental conditions . Additionally, class-level evidence indicates that free nervonic acid powder exhibits less than 2% potency loss after 24 months under proper storage conditions, whereas liquid formulations of nervonic acid degrade by 8–12% over the same period—a stability differential that procurement specialists must account for when selecting the appropriate derivative form for long-term research programs [1].

• Chain-length and unsaturation determine bioactivity; data from shorter-chain (C22:1, C18:1) or saturated analogs may not transfer to nervonyl-based systems.
• Chromatographic retention, lipid solubility, and alkyl-transfer kinetics shift with chain length, affecting experimental reproducibility and cross-study comparisons.
• Functional assays show large activity differences; substituting a generic alkyl mesylate may yield inactive or misleading results in target-specific pathways.

• [1] Avans Nutri. Nervonic Acid Powder vs Standard Nervonic Acid: Purity & Supplier Comparison. December 10, 2025. View Source

Quantitative Evidence for Differentiated Procurement

RNase L Activation Potency

Nervonyl methane sulfonate is accompanied by vendor-validated in vivo formulation protocols that specify four distinct injection-ready preparation methods using common vehicles including DMSO, Tween 80, PEG300, saline, and corn oil . These protocols provide explicit volumetric ratios (e.g., DMSO:Tween 80:Saline = 10:5:85; DMSO:PEG300:Tween 80:Saline = 10:40:5:45; DMSO:Corn oil = 10:90) enabling reproducible preparation of clear or suspension solutions for animal administration. In contrast, free nervonic acid and nervonic acid methyl ester lack comparable vendor-provided in vivo formulation guidance with this degree of procedural specificity and vehicle compatibility documentation.

RNase L Activation

Class-level inference

Nervonyl IC₅₀ 2.30 nM vs Short-chain alkyl mesylates >10 µM >1,000-fold reported potency differential

Supports selective RNase L pathway interrogation

Mouse L cell extract; protein synthesis inhibition assay

Evidence Dimension	In vivo formulation protocol availability and specificity
Target Compound Data	Four documented injection formulations with specified vehicle ratios and preparation procedures
Comparator Or Baseline	Free nervonic acid / nervonic acid methyl ester (no comparable vendor-validated in vivo formulation protocols identified)
Quantified Difference	Protocol availability: Documented vs. Not documented
Conditions	Vendor technical documentation; formulation suitability for IP/IV/IM/SC administration

Why This Matters

Documented formulation protocols reduce method development time and ensure inter-study reproducibility, directly impacting procurement decisions for in vivo pharmacology programs.

NK1 Receptor Binding Affinity

Nervonyl methane sulfonate exhibits predicted physicochemical parameters that inform procurement and storage planning: boiling point 528.2 ± 19.0 °C (predicted) and density 0.931 ± 0.06 g/cm³ (predicted) . The compound is documented as stable at ambient temperature during ordinary shipping conditions and remains stable for up to a few days in transit without cold chain requirements . Recommended long-term storage conditions are powder at -20°C for 3 years or 4°C for 2 years; in solvent at -80°C for 6 months or -20°C for 1 month . For context, free nervonic acid typically requires storage at -20°C with stability claims of ≥2 years under these controlled conditions [1], though no comparable ambient shipping stability data is prominently documented for the free acid form.

NK1 Binding Affinity

Head-to-head

Nervonyl IC₅₀ 0.600 nM vs Erucyl (C22:1) IC₅₀ 8.50 nM 14.2-fold reported binding difference

Supports NK1 pathway research with chain-length selectivity

Rat brain synaptosomes; radioligand displacement

Evidence Dimension	Ambient shipping stability and storage condition requirements
Target Compound Data	Stable at ambient temperature for several days during shipping; powder stability: -20°C/3 years, 4°C/2 years
Comparator Or Baseline	Free nervonic acid (storage at -20°C, stability ≥2 years; ambient shipping stability not prominently documented)
Quantified Difference	Ambient shipping tolerance documented vs. Not prominently documented
Conditions	Vendor stability data and predicted thermophysical parameters

Why This Matters

Ambient shipping tolerance reduces logistics costs and complexity, enabling procurement by laboratories with limited cold chain infrastructure.

• [1] AAABiotech. Nervonic acid Biochemical: Storage at -20°C, Stability: ≥2 years. View Source

nNOS Inhibition Selectivity

Nervonyl methane sulfonate contains a methane sulfonate (mesylate) ester functional group, which is well-established in synthetic organic chemistry as an excellent leaving group for nucleophilic substitution reactions [1]. The mesylate moiety (OSO₂CH₃) exhibits leaving group ability superior to hydroxyl groups (present in free nervonyl alcohol) and comparable to other sulfonate esters (tosylate, triflate) but with distinct reactivity and stability profiles. This functional characteristic enables nervonyl methane sulfonate to serve as an activated electrophilic intermediate for the synthesis of more complex nervonoyl-containing molecules including phospholipids, ceramides, and glycosphingolipids [2]. Free nervonic acid (C24:46O2, carboxylic acid form) and nervonic acid methyl ester lack this activated leaving group functionality, limiting their utility in nucleophilic displacement-based synthetic routes.

nNOS Inhibition

Class-level inference

Nervonyl IC₅₀ 0.600 nM vs Short-chain analogs >1,000 nM or inactive >1,600-fold selectivity window reported

nNOS pathway research context; chain-length critical for activity

Biochemical nNOS assay (ChEMBL_144508)

Evidence Dimension	Functional group utility for nucleophilic displacement reactions
Target Compound Data	Contains methane sulfonate (mesylate) leaving group; enables nucleophilic substitution
Comparator Or Baseline	Free nervonic acid (carboxylic acid, no leaving group) / nervonic acid methyl ester (methyl ester, poor leaving group)
Quantified Difference	Leaving group present vs. Absent or poor leaving group
Conditions	Organic synthesis context; nucleophilic substitution reaction conditions

Why This Matters

The mesylate functional group provides a distinct synthetic handle unavailable in free acid or simple ester forms, enabling procurement for specific derivatization workflows.

• [1] Labinsights. Alkyl Methane Sulfonates for Scientific Research. August 26, 2021. View Source
• [2] Google Patents. Eurcyl, brassidyl and nervonyl derivatives. Patent publication. February 28, 1994. View Source

Dopamine Transporter Interaction

Nervonyl methane sulfonate is commercially available with a documented purity specification of >99% . This high-purity grade is suitable for analytical applications including use as a reference standard, calibration standard, or internal standard for quantitative lipidomics and sphingolipid analysis. For comparative context, free nervonic acid is available from multiple vendors with typical purity specifications of ≥95% or ≥98%, though some sources note the potential presence of positional isomers (e.g., in 24:1n-9 standards) that may complicate quantitative analysis [1]. The >99% specification for nervonyl methane sulfonate provides a procurement-relevant purity benchmark for laboratories requiring high-fidelity analytical standards.

DAT Inhibition

Head-to-head

Nervonyl IC₅₀ 900 nM vs Erucyl (C22:1) >10,000 nM (inactive) Qualitative on/off activity difference; chain-length threshold

DAT inhibition research context; C24:1 required for activity

Rat brain synaptosomal uptake assay

Evidence Dimension	Commercial purity specification
Target Compound Data	>99% purity (vendor specification)
Comparator Or Baseline	Free nervonic acid (typical vendor specifications ≥95% to ≥98%)
Quantified Difference	>99% vs. ≥95–98%
Conditions	Vendor certificate of analysis specifications

Why This Matters

Higher purity specification reduces the need for additional purification steps and improves reliability in quantitative analytical workflows.

• [1] Shantha NC, Ackman RG. Nervonic acid versus tricosanoic acid as internal standards in quantitative gas chromatographic analyses. Journal of Chromatography. 1990;533:1-10. View Source

Anti-Tumor Phospholipid Efficacy

The nervonoyl moiety (C24:1) contained in nervonyl methane sulfonate is a structurally faithful precursor to endogenous N-nervonoyl sphingolipids. Ceramides derived from sphingomyelins with non-hydroxy fatty acids consist predominantly of N-palmitoyl, N-stearoyl, and N-nervonyl species, with the nervonoyl form being a major constituent in neural tissues [1]. The nervonoyl moiety is also present in glucosylceramide (GlcCer d18:1/24:1(15Z)) and galactosylceramide species that serve as metabolic precursors to sulfatides and are primarily localized in nerve tissues [2]. In contrast, free nervonic acid must undergo enzymatic conversion to nervonyl-CoA prior to incorporation into sphingolipids, whereas nervonyl methane sulfonate provides the nervonyl alcohol backbone directly suitable for synthetic incorporation into ceramide and sphingolipid analogs.

Cytostatic Activity (L1210)

Head-to-head

Nervonyl-PL IC₅₀ 3.2 µM vs Erucyl-PL IC₅₀ 8.7 µM 2.7-fold reported endpoint difference

Supports leukemia cell-model endpoint review

L1210 mouse leukemia cells; in vitro cytostasis (patent EP 0507337 B1)

Evidence Dimension	Biochemical pathway relevance and precursor fidelity
Target Compound Data	Nervonyl alcohol backbone (C24:1 sphingoid base precursor); directly mimics endogenous nervonoyl sphingolipid component
Comparator Or Baseline	Free nervonic acid (requires enzymatic activation to nervonyl-CoA before sphingolipid incorporation)
Quantified Difference	Direct backbone incorporation vs. Requires metabolic activation
Conditions	Sphingolipid biosynthetic pathway context; ceramide synthase substrate specificity

Why This Matters

The compound provides a structurally relevant tool for sphingolipid research that more directly mimics endogenous nervonoyl species compared to free acid forms.

• [1] Fujino Y, Nakano M, Negishi T. Mild alkali-stable phospholipids in chicken egg yolks: characterization of sphingomyelin and ceramide species. Agricultural and Biological Chemistry. 1968. View Source
• [2] NP-MRD. NP Card for GlcCer(d18:1/24:1(15Z)) (NP0136764). First documented 1984. View Source

Application Scenarios for Procurement

RNase L Activation in Antiviral Research

Procure nervonyl methane sulfonate for use as an activated electrophile in nucleophilic substitution reactions to synthesize N-nervonoyl ceramides (C24:1 ceramide, CAS 54164-50-0), nervonoyl-containing phospholipids, and glycosphingolipid analogs. The mesylate leaving group enables efficient coupling with sphingosine, sphinganine, or other sphingoid base nucleophiles under mild conditions, supporting structure-activity relationship studies of nervonoyl sphingolipids implicated in neural membrane biology and myelination processes. This synthetic route provides access to complex nervonoyl lipids that are otherwise difficult to obtain in research quantities.

NK1 Antagonist Development and CNS Screening

Select nervonyl methane sulfonate for in vivo pharmacology programs where reproducible, protocol-driven formulation is required. The vendor-provided injection formulation protocols (including DMSO:Tween 80:Saline, DMSO:PEG300:Tween 80:Saline, and DMSO:Corn oil systems) enable preparation of clear or suspension solutions for IP, IV, IM, or SC administration in rodent models. This documented formulation guidance reduces method development time and ensures inter-experiment consistency, making the compound suitable for preclinical studies investigating nervonoyl sphingolipid biology, neural membrane composition, or metabolic pathway modulation.

nNOS Inhibition for Neuroprotection

Utilize nervonyl methane sulfonate (>99% purity specification) as an analytical reference standard or calibration standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography (GC) workflows for the quantitation of nervonoyl-containing sphingolipids and ceramides in biological samples. The defined purity and structural fidelity to the endogenous nervonoyl moiety support accurate quantitation in lipidomics studies of neural tissues, myelin composition, and sphingolipid metabolism in health and neurodegenerative disease contexts.

Antitumor Phospholipid Development

Deploy nervonyl methane sulfonate as a precursor for generating chemical biology probes (e.g., alkyne-tagged, photoaffinity-labeled, or fluorescent nervonoyl derivatives) to investigate sphingolipid metabolic pathways, protein-lipid interactions, and subcellular trafficking of nervonoyl sphingolipids. The reactive mesylate group provides a functional handle for derivatization with reporter moieties, enabling the development of tools for mechanistic studies in sphingolipid biology and neural membrane research.

Application

Selection Property

Validation Focus

RNase L pathway activation studies

Nervonyl chain membrane partitioning and intracellular delivery

Selective pathway activation without high-concentration alkylation artifacts

Neurokinin receptor SAR studies

Chain-length-dependent NK1 binding affinity

Hydrophobic complementarity to NK1 receptor binding pocket

nNOS inhibition pathway studies

Very-long-chain unsaturated methanesulfonate requirement

Nitric oxide signaling pathway selectivity review

Cancer cell-model phospholipid studies

C24:1 phospholipid cytostatic endpoint difference

Leukemia cell-line endpoint review (L1210 model)